N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-2-phenylacetamide

• IUPAC Name: N-[[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]methyl]-2-phenylacetamide
• InChI: InChI=1S/C21H17N3O2/c25-19(13-15-5-2-1-3-6-15)23-14-16-8-10-17(11-9-16)21-24-20-18(26-21)7-4-12-22-20/h1-12H,13-14H2,(H,23,25)
• InChI Key: ZQMQHILGNZNSJO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NCC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylbenzyl)-2-phenylacetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as OPA-15406 and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

OPA-15406 acts as a positive allosteric modulator of the GABA-A receptor. This means that it enhances the activity of the receptor by binding to a site on the receptor that is distinct from the site where GABA binds. This results in an increase in the activity of the receptor, which can lead to a reduction in anxiety and other neurological effects.
Biochemical and Physiological Effects:
Studies have shown that OPA-15406 has a number of biochemical and physiological effects. One of the most significant effects is its ability to reduce anxiety in animal models. This effect is thought to be due to the compound's ability to enhance the activity of the GABA-A receptor. OPA-15406 has also been shown to have anticonvulsant effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

OPA-15406 has a number of potential advantages for lab experiments. One of the most significant advantages is its high affinity for the GABA-A receptor, which makes it a useful tool for studying the receptor's function. However, there are also some limitations to using OPA-15406 in lab experiments. One of the main limitations is the complexity of its synthesis, which can make it difficult to obtain pure samples of the compound.

Future Directions

There are a number of potential future directions for research involving OPA-15406. One area of research that is currently being explored is the compound's potential as a treatment for anxiety disorders. Other potential areas of research include the study of the compound's effects on other neurological functions, such as memory and learning. Additionally, further research is needed to fully understand the mechanism of action of OPA-15406 and its potential applications in scientific research.

Synthesis Methods

The synthesis of OPA-15406 involves a multi-step process that begins with the formation of the oxazole ring. This is followed by the addition of the pyridine ring and the benzyl group. The final step involves the addition of the phenylacetamide group. The synthesis of OPA-15406 is a complex process that requires careful attention to detail to ensure the purity of the final product.

Scientific Research Applications

OPA-15406 has been studied for its potential applications in a variety of scientific research areas. One of the most promising areas of research involves the study of the compound's effects on the central nervous system. OPA-15406 has been shown to have a high affinity for the GABA-A receptor, which is involved in the regulation of anxiety and other neurological functions.